Cas no 97730-95-5 ((+/-)-SDZ-201106(DPI-201106))

• Product Name: (+/-)-SDZ-201106(DPI-201106)
• CAS No: 97730-95-5
• MF: C₂₉H₃₀N₄O₂
• MW: 466.574106693268
• CID: 804272
• Update Time: 2025-07-09

(+/-)-SDZ-201106(DPI-201106) Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carbonitrile,4-[3-[4-(diphenylmethyl)-1-piperazinyl]-2-hydroxypropoxy]-
• 4-[3-(4-benzhydrylpiperazin-1-yl)-2-hydroxypropoxy]-1H-indole-2-carbonitrile
• SDZ-201 106 (+/-)
• Dpi 201-106
• (+/-)-SDZ-201106(DPI-201106)

• Inchi： 1S/C29H30N4O2/c30-19-24-18-26-27(31-24)12-7-13-28(26)35-21-25(34)20-32-14-16-33(17-15-32)29(22-8-3-1-4-9-22)23-10-5-2-6-11-23/h1-13,18,25,29,31,34H,14-17,20-21H2
• InChI Key： BYBYHCOEAFHGJL-UHFFFAOYSA-N
• SMILES： OC(COC1=CC=CC2=C1C=C(C#N)N2)CN1CCN(C(C2C=CC=CC=2)C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 466.23700

Experimental Properties

• PSA: 75.52000
• LogP: 4.06228

Additional information on (+/-)-SDZ-201106(DPI-201106)

Recent Advances in the Study of (+/-)-SDZ-201106 (DPI-201106) and Its Chemical Identifier 97730-95-5

The compound (+/-)-SDZ-201106, also known as DPI-201106, with the chemical identifier 97730-95-5, has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, a racemic mixture, has been studied for its potential therapeutic applications, particularly in cardiovascular diseases. Recent studies have focused on its mechanism of action, pharmacokinetics, and efficacy in preclinical models, shedding light on its promise as a novel therapeutic agent.

Research indicates that (+/-)-SDZ-201106 acts as a potent sodium channel modulator, influencing cardiac electrophysiology. Its ability to prolong the action potential duration (APD) in cardiac myocytes has been well-documented, making it a candidate for antiarrhythmic therapy. Studies utilizing patch-clamp techniques and in vivo models have demonstrated its selective inhibition of late sodium current (INa,L), which is implicated in arrhythmogenic conditions such as long QT syndrome and heart failure.

Recent pharmacokinetic studies have explored the bioavailability and metabolic stability of (+/-)-SDZ-201106. Advanced analytical techniques, including LC-MS/MS, have been employed to quantify its plasma concentrations and assess its distribution in various tissues. These studies reveal that the compound exhibits favorable pharmacokinetic properties, with a half-life suitable for sustained therapeutic effects. However, challenges related to its racemic nature and the need for enantiomeric separation to optimize efficacy and reduce side effects remain areas of active investigation.

In addition to its cardiovascular applications, (+/-)-SDZ-201106 has shown promise in neurological disorders. Preliminary studies suggest its potential in modulating neuronal sodium channels, which could be beneficial in conditions like epilepsy and neuropathic pain. The compound's ability to cross the blood-brain barrier (BBB) has been confirmed, though further research is needed to elucidate its precise mechanisms and therapeutic window in the central nervous system (CNS).

Despite these advancements, several challenges persist. The racemic nature of (+/-)-SDZ-201106 complicates its clinical translation, as enantiomers may exhibit differing pharmacological profiles. Recent efforts have focused on synthesizing and testing individual enantiomers to determine their respective contributions to efficacy and toxicity. Additionally, the development of formulations to enhance its solubility and bioavailability is underway, with nanotechnology-based delivery systems showing particular promise.

In conclusion, (+/-)-SDZ-201106 (DPI-201106) represents a compelling area of research in chemical biology and drug development. Its dual potential in cardiovascular and neurological therapeutics, coupled with ongoing advancements in pharmacokinetic optimization and enantiomeric separation, positions it as a molecule of significant interest. Future studies should prioritize clinical trials to validate its safety and efficacy in humans, paving the way for its potential integration into therapeutic regimens.